Cas no 1803751-37-2 (Methyl 2-cyano-4-ethyl-6-methoxybenzoate)

• Product Name: Methyl 2-cyano-4-ethyl-6-methoxybenzoate
• CAS No: 1803751-37-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5009486
• Update Time: 2025-06-11

Methyl 2-cyano-4-ethyl-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-ethyl-6-methoxybenzoate

• Inchi： 1S/C12H13NO3/c1-4-8-5-9(7-13)11(12(14)16-3)10(6-8)15-2/h5-6H,4H2,1-3H3
• InChI Key： RRAPATLIAMEOMQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)OC)C(C#N)=CC(=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-ethyl-6-methoxybenzoate

Comprehensive Overview of Methyl 2-cyano-4-ethyl-6-methoxybenzoate (CAS No. 1803751-37-2)

Methyl 2-cyano-4-ethyl-6-methoxybenzoate (CAS No. 1803751-37-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano, ethyl, and methoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The compound's molecular structure, featuring a benzoate core with strategic substitutions, allows for versatile reactivity. This makes Methyl 2-cyano-4-ethyl-6-methoxybenzoate a key building block in the synthesis of complex organic frameworks. Its cyano group enhances electrophilic reactivity, while the methoxy group contributes to solubility and stability, making it suitable for diverse reaction conditions. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In the pharmaceutical sector, Methyl 2-cyano-4-ethyl-6-methoxybenzoate is being investigated for its role in the design of small-molecule inhibitors and drug candidates. Its structural motifs are often found in compounds targeting enzymatic pathways, which is a hot topic in precision medicine and personalized therapeutics. Additionally, the agrochemical industry leverages its derivatives for developing crop protection agents with improved efficacy and reduced ecological footprint.

From a technical perspective, the synthesis of Methyl 2-cyano-4-ethyl-6-methoxybenzoate involves multi-step organic reactions, including esterification and nucleophilic substitution. Recent advancements in catalytic methods and flow chemistry have optimized its production, addressing scalability challenges. This progress resonates with the growing demand for high-purity intermediates in research and industrial applications.

The compound's relevance extends to material science, where its aromatic and polar functionalities contribute to the development of functional polymers and organic electronic materials. With the rise of flexible electronics and biodegradable materials, researchers are exploring its incorporation into innovative designs. This intersection of chemistry and technology underscores its potential in addressing modern challenges.

Quality control and analytical characterization of Methyl 2-cyano-4-ethyl-6-methoxybenzoate are critical, given its applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure compliance with industry standards. These practices align with the broader emphasis on regulatory compliance and safety in chemical manufacturing.

In summary, Methyl 2-cyano-4-ethyl-6-methoxybenzoate (CAS No. 1803751-37-2) represents a versatile and high-value chemical entity. Its applications span multiple industries, driven by its unique structural features and adaptability to modern synthetic methodologies. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing scientific innovation and industrial solutions.